Cas no 62372-72-9 (Spiro[2.5]octane-1-carbonitrile, 4-oxo-)

• Product Name: Spiro[2.5]octane-1-carbonitrile, 4-oxo-
• CAS No: 62372-72-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 447463
• PubChem ID: 12319078
• Update Time: 2025-04-19

Spiro[2.5]octane-1-carbonitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-1-carbonitrile, 4-oxo-
• 8-oxospiro[2.5]octane-2-carbonitrile
• 4-Oxospiro[2.5]octane-1-carbonitrile
• DTXSID40488242
• 62372-72-9

• Inchi： 1S/C9H11NO/c10-6-7-5-9(7)4-2-1-3-8(9)11/h7H,1-5H2
• InChI Key： XRNBRKTXDTXYNH-UHFFFAOYSA-N
• SMILES： O=C1CCCCC21CC2C#N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86